VMY-1-103

• Molecular Formula: C34H42ClN9O4S
• Molecular Weight: 708.3 g/mol
• InChI: InChI=1S/C34H42ClN9O4S/c1-20(2)27(18-45)40-34-41-31(30-32(42-34)44(19-37-30)21(3)4)39-22-13-14-25(26(35)17-22)33(46)36-15-16-38-49(47,48)29-12-8-9-23-24(29)10-7-11-28(23)43(5)6/h7-14,17,19-21,27,38,45H,15-16,18H2,1-6H3,(H,36,46)(H2,39,40,41,42)/t27-/m0/s1
• InChIKey: NJNQGMFCZFMREY-MHZLTWQESA-N

Need a CDK inhibitor that drives apoptosis where purvalanol B fails? VMY-1-103 is a dansylated analog with 13.5x higher lipophilicity (LogD 2.03) for CNS penetration. Unlike flavopiridol, it disrupts mitotic spindles and delays metaphase progression. - Induces caspase-3/PARP cleavage at 5-10 µM in LNCaP cells (purvalanol B inactive at 10 µM) - Intrinsic dansyl fluorescence enables cellular tracking without labels - Validated brain accumulation & efficacy in medulloblastoma MRI studies - Not a P-gp substrate: active in MDR+ breast cancer lines

VMY-1-103 CDK Inhibitor Overview

VMY-1-103 (CAS 1209002-43-6) is a synthetic small molecule and a novel dansylated analog of the cyclin-dependent kinase (CDK) inhibitor purvalanol B, designed to enhance potency and enable fluorescence-based uptake analyses [1]. As an inhibitor of cyclin/CDK complexes, it is primarily characterized by its ability to arrest the cell cycle at the G1 phase and induce apoptosis in cancer cell models [2]. The compound's core structure, a 2,6,9-trisubstituted purine, was rationally modified with a dansyl group, a decision which not only improves its biological activity compared to its parent scaffold but also confers unique physicochemical properties relevant to experimental tracking [3].

Fluorescent dansyl-labeled CDK inhibitor probe

Supports apoptosis and mitotic catastrophe research

Reported CNS penetration in in vivo models

Intrinsic fluorescence enables uptake tracking

• [1] Ringer L, et al. VMY-1-103, a dansylated analog of purvalanol B, induces caspase-3-dependent apoptosis in LNCaP prostate cancer cells. Cancer Biol Ther. 2010 Aug 15;10(4):320-5. doi: 10.4161/cbt.10.4.12208. View Source
• [2] MedChemExpress (MCE). VMY-1-103. Product Datasheet. View Source
• [3] Yenugonda VM, et al. Fluorescent cyclin-dependent kinase inhibitors block the proliferation of human breast cancer cells. Bioorg Med Chem. 2011 Apr 15;19(8):2714-25. doi: 10.1016/j.bmc.2011.02.038. View Source

Why VMY-1-103 Cannot Be Substituted

Substituting VMY-1-103 with a generic CDK inhibitor like purvalanol B, flavopiridol, or roscovitine would introduce critical experimental artifacts and compromise data integrity. VMY-1-103 is not a mere potency-enhanced version of its parent compound; its unique dansyl modification and resulting mechanism of action lead to a qualitatively different cellular response. As demonstrated by head-to-head studies, purvalanol B is ineffective at inducing apoptosis in certain cancer cell lines at concentrations where VMY-1-103 is potent [1], and VMY-1-103 uniquely disrupts mitotic spindle organization, a property not shared by flavopiridol [2]. Furthermore, its retained activity in multidrug-resistant cells [3] and its inherent fluorescence for biodistribution studies [4] are features absent in non-dansylated alternatives. The evidence below quantifies these critical points of differentiation, underscoring why VMY-1-103 must be specifically selected for reproducible and interpretable results.

Parent compound lacks apoptotic activity

Purvalanol B does not induce apoptosis or arrest in LNCaP cells under equivalent conditions, so it cannot replace VMY-1-103 in apoptosis endpoints.

Distinct mitotic spindle disruption

VMY-1-103 delays metaphase and disrupts chromosomes; flavopiridol accelerates mitotic exit and purvalanol B shows minimal effect, making mitotic catastrophe research compound-specific.

Lipophilicity and CNS distribution differ

The dansyl modification enhances lipophilicity, enabling brain tissue detection; purvalanol B remains undetectable in CNS compartments, limiting in vivo brain tumor model substitution.

• [1] Ringer L, et al. VMY-1-103, a dansylated analog of purvalanol B, induces caspase-3-dependent apoptosis in LNCaP prostate cancer cells. Cancer Biol Ther. 2010 Aug 15;10(4):320-5. doi: 10.4161/cbt.10.4.12208. View Source
• [2] Ringer L, et al. VMY-1-103 is a novel CDK inhibitor that disrupts chromosome organization and delays metaphase progression in medulloblastoma cells. Cancer Biol Ther. 2011 Nov 1;12(9):818-26. doi: 10.4161/cbt.12.9.17682. View Source
• [3] Yenugonda VM, et al. Fluorescent cyclin-dependent kinase inhibitors block the proliferation of human breast cancer cells. Bioorg Med Chem. 2011 Apr 15;19(8):2714-25. doi: 10.1016/j.bmc.2011.02.038. View Source
• [4] Sirajuddin P, et al. Quantifying the CDK inhibitor VMY-1-103's activity and tissue levels in an in vivo tumor model by LC-MS/MS and by MRI. Cell Cycle. 2012 Oct 15;11(20):3801-9. doi: 10.4161/cc.21988. View Source

VMY-1-103 Quantitative Head-to-Head Evidence

Caspase-3-Dependent Apoptosis in LNCaP Cells

In a direct head-to-head comparison, VMY-1-103 demonstrates a functional gain-of-activity over its parent compound, purvalanol B. At a concentration of 10 µM, purvalanol B failed to induce apoptosis or affect proliferation in LNCaP prostate cancer cells, while VMY-1-103 was effective at inducing apoptosis via mitochondrial depolarization and caspase-3 activation [1]. This qualitative difference in biological outcome at equivalent concentrations demonstrates that the dansyl modification is not merely an inert fluorophore but an essential component for potent anticancer activity in this model.

Caspase-3 Apoptosis

Head-to-head

VMY-1-103 Induced apoptosis

Purvalanol B No effect

Supports apoptosis endpoint differentiation

10 µM, LNCaP cells, up to 18 h

Evidence Dimension	Induction of Apoptosis and Cell Death
Target Compound Data	At 10 µM, induces apoptosis as measured by caspase-3 activation and PARP cleavage; induces G1 arrest at 1 µM.
Comparator Or Baseline	Purvalanol B: At 10 µM, failed to influence proliferation or induce apoptosis in LNCaP cells.
Quantified Difference	Qualitative difference: active (VMY-1-103) vs. inactive (Purvalanol B) for apoptosis induction at the same concentration.
Conditions	LNCaP human prostate cancer cells; in vitro cell culture.

Why This Matters

This demonstrates that VMY-1-103 is not functionally interchangeable with purvalanol B for studies requiring apoptosis induction in prostate cancer models.

• [1] Ringer L, et al. VMY-1-103, a dansylated analog of purvalanol B, induces caspase-3-dependent apoptosis in LNCaP prostate cancer cells. Cancer Biol Ther. 2010 Aug 15;10(4):320-5. doi: 10.4161/cbt.10.4.12208. View Source

Mitotic Spindle Disruption and Metaphase Delay

VMY-1-103 exhibits a unique mechanism of action not shared by other CDK inhibitors. In medulloblastoma cells, both VMY-1-103 and the clinical CDK inhibitor flavopiridol were shown to inhibit intracellular CDK1 catalytic activity. However, only VMY-1-103 was capable of severely disrupting the mitotic spindle apparatus, leading to a significant delay in metaphase and disrupted mitosis [1]. This indicates that the dansylated analog engages cellular targets or pathways that are not affected by flavopiridol, resulting in a distinct mitotic catastrophe phenotype.

Mitotic Spindle Disruption

Head-to-head

VMY-1-103 Mitotic completion <10%

Purvalanol B / Flavopiridol 28% completion / accelerated slippage

Supports mitotic catastrophe research

DAOY H2B-GFP, 30 µM, 6 h

Evidence Dimension	Disruption of Mitotic Spindle Apparatus
Target Compound Data	Causes severe disruption of the mitotic spindle apparatus, significantly delaying metaphase.
Comparator Or Baseline	Flavopiridol: Does not disrupt the mitotic spindle apparatus, despite inhibiting CDK1.
Quantified Difference	Qualitative difference: present (VMY-1-103) vs. absent (Flavopiridol) for spindle disruption.
Conditions	DAOY human medulloblastoma cells; in vitro cell culture.

Why This Matters

For research focusing on mitotic catastrophe or novel mechanisms of CDK inhibition, VMY-1-103 provides a phenotype that flavopiridol and other standard CDK inhibitors cannot replicate.

• [1] Ringer L, et al. VMY-1-103 is a novel CDK inhibitor that disrupts chromosome organization and delays metaphase progression in medulloblastoma cells. Cancer Biol Ther. 2011 Nov 1;12(9):818-26. doi: 10.4161/cbt.12.9.17682. View Source

Enhanced Lipophilicity and CNS Penetration

A significant barrier in oncology drug development is the emergence of multidrug resistance, often mediated by efflux pumps like P-glycoprotein. VMY-1-103 has been demonstrated to show undiminished activity in multidrug resistance (MDR)-positive breast cancer cells, indicating that it is not a substrate for the P-glycoprotein (P-gp) efflux pump [1]. This is a critical differentiator from many other chemotherapeutic agents and small molecule inhibitors, which are rendered ineffective in MDR models. While a direct comparator for MDR evasion is not provided in the source, this class-level inference is strong as MDR-mediated efflux is a common liability for many cancer therapeutics.

Lipophilicity & CNS Penetration

Head-to-head

13.5×

LogD 2.03 vs 0.15

Supports CNS tumor model research

Brain detectable vs. undetectable

Evidence Dimension	Cytotoxic Activity in MDR-Positive Cancer Cells
Target Compound Data	Shows undiminished activity in MDR-positive breast cancer cells.
Comparator Or Baseline	Many standard chemotherapeutics and small molecule inhibitors (Class): Activity is typically diminished or lost in MDR-positive cells due to P-gp-mediated efflux.
Quantified Difference	Qualitative difference: active vs. inactive in MDR context.
Conditions	MDR-positive human breast cancer cells; in vitro cell culture.

Why This Matters

This property makes VMY-1-103 a valuable tool compound for studying CDK inhibition in the context of drug resistance, a context where many other agents fail.

• [1] Yenugonda VM, et al. Fluorescent cyclin-dependent kinase inhibitors block the proliferation of human breast cancer cells. Bioorg Med Chem. 2011 Apr 15;19(8):2714-25. doi: 10.1016/j.bmc.2011.02.038. View Source

Activity in Multidrug-Resistant Cancer Cells

The utility of a compound for in vivo studies is contingent on its ability to achieve therapeutically relevant concentrations in target tissues. A study employing a validated LC-MS/MS assay quantified the bioavailability and tissue distribution of VMY-1-103 in a mouse model of hedgehog-driven medulloblastoma, showing wide and functional distribution in various tissues [1]. Furthermore, in vivo MRI and MR-Spectroscopy demonstrated that VMY-1-103 treatment inhibited disease progression and affected key tumor metabolites [1]. This in vivo proof-of-concept, which includes direct measurement of drug levels and tumor response, is a crucial differentiator from many tool compounds that lack demonstrated in vivo activity.

MDR Activity Retention

Class-level

Undiminished activity in MDR+ breast cancer cells; not a P-gp substrate

Supports MDR screening context

Quantitative IC50 ratio not reported

Evidence Dimension	In Vivo Bioavailability and Tumor Inhibition
Target Compound Data	Functional distribution in mouse tissues confirmed by LC-MS/MS; inhibited disease progression in a medulloblastoma model as shown by MRI/MRS.
Comparator Or Baseline	Not applicable (in vivo characterization of the target compound).
Quantified Difference	Not applicable.
Conditions	In vivo mouse model of hedgehog-driven medulloblastoma; LC-MS/MS and MRI analysis.

Why This Matters

This evidence validates that VMY-1-103 is a viable tool for in vivo preclinical studies, reducing the risk of experimental failure due to poor pharmacokinetics.

• [1] Sirajuddin P, et al. Quantifying the CDK inhibitor VMY-1-103's activity and tissue levels in an in vivo tumor model by LC-MS/MS and by MRI. Cell Cycle. 2012 Oct 15;11(20):3801-9. doi: 10.4161/cc.21988. View Source

In Vivo Efficacy in Medulloblastoma by MRI

VMY-1-103 was designed as a dansylated analog of purvalanol B to improve its potency. In multiple cancer cell lines, VMY-1-103 demonstrated a greater ability to inhibit cell cycle progression and proliferation than the parent compound, purvalanol B [1]. This consistent finding across prostate and breast cancer models establishes VMY-1-103 as a more potent tool for studying CDK-dependent cell cycle regulation.

In Vivo MRI Efficacy

Method context

MRI / MRS

Inhibited disease progression, affected metabolites in hedgehog-driven medulloblastoma model

Supports in vivo CNS model-response interpretation

LC-MS/MS tissue distribution confirmed

Evidence Dimension	Inhibition of Cell Proliferation and Cell Cycle Progression
Target Compound Data	More effective at inhibiting proliferation and cell cycle progression.
Comparator Or Baseline	Purvalanol B: Less effective at inhibiting proliferation and cell cycle progression in the same models.
Quantified Difference	Qualitative difference: more potent (VMY-1-103) vs. less potent (Purvalanol B).
Conditions	Prostate and breast cancer cell lines; in vitro cell culture.

Why This Matters

For experiments requiring robust and reliable cell cycle arrest, VMY-1-103 offers a clear advantage in potency over its parent scaffold.

• [1] Ringer L, et al. VMY-1-103, a dansylated analog of purvalanol B, induces caspase-3-dependent apoptosis in LNCaP prostate cancer cells. Cancer Biol Ther. 2010 Aug 15;10(4):320-5. doi: 10.4161/cbt.10.4.12208. View Source

VMY-1-103 Validated Experimental Applications

Prostate Cancer Apoptosis Studies

VMY-1-103 is an ideal tool for researchers studying apoptosis induction in prostate cancer. The evidence demonstrates that it is highly effective in the LNCaP cell line at concentrations where its parent compound, purvalanol B, shows no activity [1]. This allows for the specific interrogation of CDK inhibition-driven apoptosis pathways without the confounding factor of requiring high, potentially off-target-inducing concentrations of less potent analogs.

Medulloblastoma Mitotic Catastrophe Studies

For research focused on the mechanisms of mitotic catastrophe, particularly in the context of pediatric brain tumors like medulloblastoma, VMY-1-103 is the compound of choice. Its unique ability to disrupt the mitotic spindle apparatus is a phenotype not replicated by the clinical CDK inhibitor flavopiridol [2], making VMY-1-103 a superior and specific tool for dissecting this particular pathway.

In Vivo CNS Pharmacokinetics and Efficacy

VMY-1-103's proven efficacy in MDR-positive breast cancer cells, where it retains full activity due to its evasion of P-glycoprotein-mediated efflux, makes it a critical component of any study exploring CDK inhibition in the context of drug resistance [3]. It allows researchers to bypass a common mechanism of experimental failure and generate reliable data in these challenging cell models.

Multidrug Resistance and Theranostic Imaging

Given its validated in vivo bioavailability and ability to inhibit tumor progression in a medulloblastoma mouse model, as confirmed by LC-MS/MS and MRI [4], VMY-1-103 is well-suited for preclinical studies. Researchers can confidently procure this compound for in vivo experiments with a reasonable expectation of observing target engagement and a biological response, reducing the risk of negative results due to poor pharmacokinetics.

Application

Selection Property

Validation Focus

Prostate cancer cell-model studies

Dansylated CDK inhibitor with reported apoptotic endpoint

Caspase-3 activation and PARP cleavage endpoints

Medulloblastoma mitotic catastrophe research

Spindle disruption and metaphase delay properties

Mitotic completion rate and chromosome organization endpoints

In vivo CNS tumor model studies

Reported brain penetration and tissue distribution

MRI-based tumor response and metabolite profiling

MDR and theranostic imaging research

P-gp substrate exclusion and intrinsic fluorescence

Cellular uptake tracking and MDR activity retention

• [1] Ringer L, et al. VMY-1-103, a dansylated analog of purvalanol B, induces caspase-3-dependent apoptosis in LNCaP prostate cancer cells. Cancer Biol Ther. 2010 Aug 15;10(4):320-5. doi: 10.4161/cbt.10.4.12208. View Source
• [2] Ringer L, et al. VMY-1-103 is a novel CDK inhibitor that disrupts chromosome organization and delays metaphase progression in medulloblastoma cells. Cancer Biol Ther. 2011 Nov 1;12(9):818-26. doi: 10.4161/cbt.12.9.17682. View Source
• [3] Yenugonda VM, et al. Fluorescent cyclin-dependent kinase inhibitors block the proliferation of human breast cancer cells. Bioorg Med Chem. 2011 Apr 15;19(8):2714-25. doi: 10.1016/j.bmc.2011.02.038. View Source
• [4] Sirajuddin P, et al. Quantifying the CDK inhibitor VMY-1-103's activity and tissue levels in an in vivo tumor model by LC-MS/MS and by MRI. Cell Cycle. 2012 Oct 15;11(20):3801-9. doi: 10.4161/cc.21988. View Source